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For Researchers, Scientists, and Drug Development Professionals

Abstract
Caffeoyltryptophan, a naturally occurring phenolic amide, has garnered significant interest

within the scientific community for its potential therapeutic applications. This technical guide

provides an in-depth overview of the chemical and physical properties of Caffeoyltryptophan,

alongside detailed experimental protocols for its synthesis, extraction, and analysis.

Furthermore, this document elucidates its biological activities, including its role as an inhibitor

of protein tyrosine phosphatase 1B (PTP1B) and α-glucosidase, as well as its antioxidant, anti-

inflammatory, and neuroprotective properties. A key focus is placed on its potential mechanism

of action involving the Protein Phosphatase 2A (PP2A) signaling pathway.

Chemical and Physical Properties
Caffeoyltryptophan, also known as N-Caffeoyltryptophan or trans-Caffeoyl-L-tryptophan, is

a conjugate of caffeic acid and the amino acid L-tryptophan. Its chemical structure combines

the antioxidant properties of a phenolic compound with the biological significance of an

essential amino acid.
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A summary of the key chemical identifiers and molecular properties of Caffeoyltryptophan is

presented in Table 1.

Property Value Reference

IUPAC Name

(2S)-2-[[(E)-3-(3,4-

dihydroxyphenyl)prop-2-

enoyl]amino]-3-(1H-indol-3-

yl)propanoic acid

CAS Number 109163-69-1

Molecular Formula C₂₀H₁₈N₂O₅

Molecular Weight 366.37 g/mol

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)C--

INVALID-LINK--

NC(=O)/C=C/C3=CC(=C(C=C

3)O)O

InChI Key
XITPERBRJNUFSB-

BVBGJJFLSA-N

Synonyms

N-Caffeoyltryptophan, trans-

Caffeoyl-L-tryptophan,

Javamide-II

Physical and Chemical Properties
The known and predicted physical and chemical properties of Caffeoyltryptophan are detailed

in Table 2.
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Property Value Reference

Physical State White to off-white solid

Boiling Point 771.3 ± 60.0 °C (Predicted)

Density 1.460 ± 0.06 g/cm³ (Predicted)

pKa 3.0 ± 0.10 (Predicted)

XLogP3 2.0

Hydrogen Bond Donors 5

Hydrogen Bond Acceptors 6

UV Absorption Maxima 290 nm and 320 nm

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis,

extraction, analysis, and biological evaluation of Caffeoyltryptophan.

Synthesis of Caffeoyltryptophan
The synthesis of Caffeoyltryptophan can be achieved through the amidation of caffeic acid

with L-tryptophan. A general one-pot synthesis protocol is described below.
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Workflow for the Synthesis of Caffeoyltryptophan

Reaction Setup

Work-up and Purification

Characterization

Dissolve Caffeic Acid
and L-Tryptophan

Add Condensing Agent (DCC)

in aqueous acetone

Add Base (NaHCO3)

Incubate at Room Temperature

24 hours

Filter to Remove Urea Byproduct

Evaporate Solvent

Purify by Flash Chromatography

Confirm Structure
(NMR, MS)

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of Caffeoyltryptophan.
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Methodology:

Reaction Mixture Preparation: Dissolve equimolar amounts of caffeic acid, L-tryptophan,

N,N'-dicyclohexylcarbodiimide (DCC), and sodium bicarbonate in an aqueous acetone

solution.

Reaction: Stir the mixture at room temperature for approximately 24-25 hours.

Work-up: Filter the reaction mixture to remove the dicyclohexylurea byproduct.

Purification: Concentrate the filtrate under reduced pressure and purify the crude product by

flash chromatography.

Characterization: Confirm the structure of the synthesized Caffeoyltryptophan using

nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Extraction of Caffeoyltryptophan from Coffee Beans
Caffeoyltryptophan is naturally present in coffee beans. The following protocol outlines a

general procedure for its extraction.

Methodology:

Sample Preparation: Grind green coffee beans into a fine powder.

Extraction: Macerate the coffee powder with a polar solvent mixture, such as methanol/water

or ethanol/water, at a temperature between 45°C and 60°C for 4 to 40 hours.

Filtration and Concentration: Filter the extract to remove solid particles and concentrate the

filtrate under reduced pressure.

Purification: The crude extract can be further purified using techniques like solid-phase

extraction (SPE) or preparative high-performance liquid chromatography (HPLC).

HPLC Analysis of Caffeoyltryptophan
High-performance liquid chromatography is a common method for the quantification of

Caffeoyltryptophan in various samples.
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Methodology:

Chromatographic System: Utilize a reversed-phase HPLC system equipped with a C18

column.

Mobile Phase: Employ a gradient elution with a mobile phase consisting of an aqueous

solution with an acidifier (e.g., formic acid or acetic acid) and an organic solvent (e.g.,

acetonitrile or methanol).

Detection: Detect Caffeoyltryptophan using a UV detector at its absorption maxima of 290

nm and 320 nm, or a fluorescence detector.

Quantification: Prepare a standard curve with known concentrations of Caffeoyltryptophan
to quantify the amount in the sample.

Biological Activity Assays
Methodology:

Reaction Mixture: Prepare a reaction mixture containing recombinant human PTP1B

enzyme, a buffer solution (e.g., Tris-HCl with EDTA and DTT), and various concentrations of

Caffeoyltryptophan.

Substrate Addition: Initiate the enzymatic reaction by adding the substrate, p-nitrophenyl

phosphate (pNPP).

Incubation: Incubate the reaction mixture at 37°C for a defined period.

Measurement: Measure the absorbance of the product, p-nitrophenol, at 405 nm using a

spectrophotometer.

IC₅₀ Determination: Calculate the concentration of Caffeoyltryptophan that inhibits 50% of

the PTP1B activity (IC₅₀).

Methodology:

Enzyme and Inhibitor Incubation: Pre-incubate α-glucosidase enzyme with varying

concentrations of Caffeoyltryptophan in a phosphate buffer (pH 6
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To cite this document: BenchChem. [A Comprehensive Technical Guide to
Caffeoyltryptophan: Chemical and Physical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1649275#caffeoyltryptophan-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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